Cas no 1210612-13-7 (2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide)
2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
- 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide
- 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-(thiophen-2-ylmethyl)acetamide
- AKOS024487503
- VU0627841-1
- F5001-2218
- 2-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide
- 1210612-13-7
-
- Inchi: 1S/C18H16N2O4S/c21-18(19-11-14-2-1-7-25-14)10-13-9-16(24-20-13)12-3-4-15-17(8-12)23-6-5-22-15/h1-4,7-9H,5-6,10-11H2,(H,19,21)
- InChI Key: VRVGPSGQEQSNEI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC(CC1C=C(C2C=CC3=C(C=2)OCCO3)ON=1)=O
Computed Properties
- Exact Mass: 356.083
- Monoisotopic Mass: 356.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 2.2
2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5001-2218-2μmol |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-5μmol |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-10μmol |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-20μmol |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-1mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-2mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-3mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-4mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-5mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5001-2218-10mg |
2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide |
1210612-13-7 | 10mg |
$79.0 | 2023-09-10 |
2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
Compound CAS No. 1210612-13-7: A Comprehensive Overview
The compound with CAS No. 1210612-13-7, known as 2-(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl)-N-(thiophen-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activity. Recent studies have highlighted its potential in drug development, particularly in the design of novel therapeutic agents targeting specific molecular pathways.
The molecular structure of this compound is characterized by a benzodioxin ring system fused with an oxazole heterocycle. The presence of these functional groups contributes to its stability and reactivity under various chemical conditions. Additionally, the thiophene moiety attached to the molecule enhances its electronic properties, making it suitable for applications in both organic synthesis and materials science.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have employed methodologies such as Ullmann coupling and Stille coupling to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis but also pave the way for further modifications to tailor the compound's properties for specific applications.
In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in metabolic pathways. For instance, research published in *Journal of Medicinal Chemistry* revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are central targets in anti-inflammatory drug development. Furthermore, its selectivity towards certain isoforms suggests potential for reduced side effects compared to existing therapies.
Beyond pharmacological applications, this compound has shown promise in materials science. Its unique electronic configuration makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Preliminary studies indicate that it could serve as a building block for advanced materials with tailored electronic properties.
Another area of interest is its application in chemical sensing. The thiophene group within the molecule enables interactions with metal ions, making it a potential candidate for designing sensors capable of detecting heavy metals or other analytes in environmental monitoring systems. Recent experiments have demonstrated its sensitivity towards lead ions (Pb²⁺), highlighting its potential in creating cost-effective and reliable sensing platforms.
Looking ahead, ongoing research is focused on optimizing the compound's stability under physiological conditions and enhancing its bioavailability for drug delivery applications. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its utilization in personalized medicine and targeted therapies.
In conclusion, CAS No. 1210612-13-7 represents a versatile molecule with multifaceted applications across chemistry, biology, and materials science. Its unique structural features and promising biological activity position it as a valuable asset in both academic research and industrial development. As advancements continue to unfold, this compound is poised to make significant contributions to various fields, underscoring the importance of ongoing exploration into its properties and potential uses.
1210612-13-7 (2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)